Benzyldodecyldimethylammonium bromide

Specification

• CAS No.: 7281-04-1
• Molecular Formula: C21H38BrN
• Molecular Weight: 384.4 g/mol
• IUPAC Name: benzyl-dodecyl-dimethylazanium;bromide
• Standard InChI: InChI=1S/C21H38N.BrH/c1-4-5-6-7-8-9-10-11-12-16-19-22(2,3)20-21-17-14-13-15-18-21;/h13-15,17-18H,4-12,16,19-20H2,1-3H3;1H/q+1;/p-1
• Standard InChI Key: KHSLHYAUZSPBIU-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.[Br-]
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.[Br-]

Introduction

Chemical Identity and Properties

Benzyldodecyldimethylammonium bromide belongs to the quaternary ammonium compounds (QACs) family, characterized by a positively charged nitrogen atom bonded to four organic groups. This chemical structure confers its surfactant and antimicrobial properties that make it valuable in various applications.

Basic Identification

BDAB is identified by several key parameters that distinguish it from other related compounds:

Parameter	Information
CAS Number	7281-04-1
Molecular Formula	C₂₁H₃₈BrN
Molecular Weight	384.44
MDL Number	MFCD00011768
Alternative Names	Benzododecinium bromide, Benzalkonium bromide, Sterinol, Lauralkonium bromide

The compound is formally recognized by regulatory bodies worldwide and has several synonymous names in commercial and research contexts, including benzalkonium bromide (C12) and dodecyl dimethyl benzyl ammonium bromide.

Physical and Chemical Properties

BDAB exists as a crystalline solid at standard temperature and pressure, with distinctive physical characteristics:

Property	Value
Physical State	Powder to crystal; yellow white waxy solid or colloidal
Melting Point	50-55°C
Flash Point	110°C
Solubility	Water-soluble (0.1g/10 mL), clear, colorless to very faintly yellow solution
Storage Temperature	2-8°C (recommended)
Stability	Stable, light-resistant, heat-resistant, non-volatile
Organoleptic Properties	Fragrant and extremely bitter

When aqueous solutions of BDAB are shaken vigorously, they produce a significant amount of foam, which is characteristic of its surfactant nature.

Synthesis and Manufacturing

The production of benzyldodecyldimethylammonium bromide follows established synthetic routes common to quaternary ammonium compounds, with variations depending on the desired purity and scale of production.

Synthetic Pathways

The primary synthesis method involves the quaternization reaction between N,N-dimethylbenzylamine and an appropriate alkyl halide (typically 1-bromododecane):

• N,N-dimethylbenzylamine reacts with 1-bromododecane in a suitable solvent (commonly butanone)

• The reaction mixture is refluxed for 12-18 hours

• Water is added as a co-reactant

• The reaction continues under reflux for additional hours

• After cooling, crystallization occurs, typically aided by refrigeration

• The crude product is isolated by filtration and purified by recrystallization if necessary

Alternative synthesis routes may employ variations in solvents, reaction conditions, and purification methods, but the core quaternization reaction remains consistent across manufacturing approaches.

Industrial Production

Commercial production of BDAB involves scaled-up versions of laboratory synthesis methods, with adaptations for industrial efficiency and safety. The compound is typically packaged in fiber drums of 25 kg for commercial distribution, with appropriate hazard labeling according to international transportation regulations (UN 2811 6.1/PG 3).

Applications and Uses

Benzyldodecyldimethylammonium bromide has found extensive applications across multiple sectors due to its antimicrobial efficacy and physicochemical properties.

Disinfection and Antimicrobial Applications

The primary application of BDAB is as a disinfectant and antimicrobial agent. Its usage has significantly increased following the outbreak of SARS-CoV-2, highlighting its importance in infection control strategies. Specific applications include:

• Disinfection of skin and mucous membranes

• Wound antisepsis

• Surface disinfection in healthcare and domestic settings

• Environmental decontamination of indoor spaces

• Preservation of personal care products

BDAB exhibits a broad-spectrum bactericidal effect characterized by rapid action, strong permeability, and relatively low tissue irritation. These properties make it particularly valuable in settings requiring prompt and effective microbial control.

Industrial and Research Applications

Beyond its antimicrobial uses, BDAB serves various functions in industrial processes and laboratory research:

• As a reference standard in analytical chemistry

• Surfactant in specialized formulations

• Component in certain pharmaceutical preparations

• Research model for studying quaternary ammonium compound effects

• Analytical reagent in specific chemical detection methods

The compound's availability as a certified reference standard (e.g., USP Reference Standard) underscores its importance in analytical and quality control applications.

Parameter	Value	Classification
Oral LD₅₀ (rat)	250 mg/kg	Toxic if swallowed
GHS Hazard Symbol	GHS06	Toxic
Signal Word	Danger	High hazard level
Hazard Statements	H301, H315, H319, H335	Toxic if swallowed; Causes skin irritation; Causes serious eye irritation; May cause respiratory irritation

These toxicity parameters necessitate appropriate handling protocols and safety measures when working with the compound.

Environmental Impact and Ecological Considerations

Recent research has highlighted important ecological implications of benzyldodecyldimethylammonium bromide, particularly regarding wastewater treatment processes and potential environmental persistence.

Effects on Wastewater Treatment Processes

A significant study examined the impact of BDAB on moving bed biofilm reactors (MBBR) used in wastewater treatment:

BDAB Concentration	Effect on Ammonia Removal	Effect on Treatment Process
50 mg/L	Significant decrease in efficiency	Inhibition of ammonia degradation and nitrate production rates
30 mg/L	Partial recovery of function	Reduced inhibition compared to higher concentration

Metagenomic analysis revealed that BDAB exposure caused a reduction in ammonia oxidase-encoding genes (amoABC), which explained the decreased ammonia removal efficiency. Simultaneously, there was an increase in genes encoding efflux pumps (emrE, mdfA, oprM) and BAC oxygenase (oxyBAC), which are associated with BDAB resistance mechanisms.

Antimicrobial Resistance Concerns

The research on BDAB's environmental impact also highlighted potential ecological risks related to antimicrobial resistance:

• Increased total abundance of antibiotic resistance genes (ARGs) in BDAB-exposed systems

• Potential for cross-resistance between quaternary ammonium compounds and clinically important antibiotics

• Selection pressure for resistant microbial populations in wastewater treatment plants

These findings suggest that BDAB release into wastewater treatment systems may contribute to broader antimicrobial resistance concerns, representing an ecological risk that warrants further investigation and potential mitigation strategies.

Manufacturer	Product Number	Specification	Packaging	Price (USD)	Updated
Sigma-Aldrich	B5776	Standard grade	10g	$147	2024-03-01
Sigma-Aldrich	1050982	USP Reference Standard	150mg	$193.20	2024-03-01
Sigma-Aldrich	13373	≥99.0% (AT)	10g	$314	2023-06-20
Sigma-Aldrich	13373	≥99.0% (AT)	50g	$760	2023-06-20
USP	1050982	Reference Standard	150mg	$293	Current

The USP Reference Standard is specifically intended for analytical and quality control applications, while other grades may be more suitable for research or industrial purposes.

Regulatory Classification

BDAB is subject to various regulatory classifications that impact its commercial distribution and use:

Classification System	Code/Category	Description
Harmonized System (HS) Code	292390	International customs classification
UN Number	UN2928	Hazardous materials transport identification
UNSPSC Code	41116107	United Nations Standard Products and Services Code
FDA UNII	IRY12B2TQ6	FDA Unique Ingredient Identifier

These regulatory designations facilitate international trade and ensure appropriate handling throughout the supply chain.